Cas no 4385-75-5 (4-(3'-Pyridyl)benzoic Acid)

• Product Name: 4-(3'-Pyridyl)benzoic Acid
• CAS No: 4385-75-5
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD03426513
• CID: 328573
• PubChem ID: 1515244
• Update Time: 2025-11-01

4-(3'-Pyridyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridin-3-yl-benzoic acid
• 4-(3-Pyridinyl)benzoic acid
• 4-(3-PYRIDYL)BENZOIC ACID
• 4-Pyrid-3-ylbenzoic acid
• 4-pyridin-3-ylbenzoic acid
• 4-(3-pyridinyl)-Benzoic acid,
• 3-pyridin-4-yl-benzoic acid
• 4-(3'-Pyridyl)benzoic acid
• 4-(Pyridin-3-yl)benzoic acid
• 10.10-OXYBIS(PHENOXARSINE)
• SCHEMBL208351
• GYUKEVKPDRXPAB-UHFFFAOYSA-N
• 4-pyridin-3-yl-benzoic acid, AldrichCPR
• DTXSID30363918
• EN300-214837
• MFCD03426513
• AKOS004114005
• FT-0635261
• CHEMBL4539725
• NCGC00374196-01
• 4-(pyridin-3-yl)-benzoic acid
• BDBM50520254
• 4-(pyridin-3-yl) benzoic acid
• AB14987
• BB 0222735
• CHEBI:195080
• FS-1290
• 4385-75-5
• 4-(3pyridyl)benzoic acid
• FT-0656535
• 4-[pyridin-3-yl]-benzoic acid
• CS-0036181
• AM803909
• DB-001761
• 4-(3'-Pyridyl)benzoic Acid

• MDL： MFCD03426513
• Inchi： 1S/C12H9NO2/c14-12(15)10-5-3-9(4-6-10)11-2-1-7-13-8-11/h1-8H,(H,14,15)
• InChI Key： GYUKEVKPDRXPAB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.241
• Melting Point: 271-274
• Boiling Point: 398.8°Cat760mmHg
• Flash Point: 195°C
• PSA: 50.19000
• LogP: 2.44680
• Solubility: Uncertain

4-(3'-Pyridyl)benzoic Acid Security Information

• Hazard Statement： Harmful
• Hazardous Material Identification：

Additional information on 4-(3'-Pyridyl)benzoic Acid

Comprehensive Overview of 4-(3'-Pyridyl)benzoic Acid (CAS No. 4385-75-5): Properties, Applications, and Research Insights

4-(3'-Pyridyl)benzoic Acid (CAS No. 4385-75-5) is a versatile organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic carboxylic acid features a pyridine ring linked to a benzoic acid moiety, making it a valuable intermediate for synthesizing drug candidates, coordination polymers, and functional materials. Its unique structure enables diverse applications, from metal-organic frameworks (MOFs) to biologically active molecules, aligning with current trends in green chemistry and precision medicine.

The compound’s molecular formula (C₁₂H₉NO₂) and molecular weight (199.21 g/mol) reflect its compact yet functional design. Researchers frequently explore its crystallographic properties and hydrogen-bonding capabilities, which are critical for designing supramolecular architectures. With the rise of computational chemistry, 4385-75-5 is also modeled for molecular docking studies, addressing questions like "How does 4-(3'-Pyridyl)benzoic Acid interact with enzyme active sites?"—a common query in drug discovery forums.

In the context of sustainable synthesis, 4-(3'-Pyridyl)benzoic Acid is often discussed alongside catalysis optimization and solvent-free reactions. A trending topic in organic chemistry circles is its role in multicomponent reactions, which minimize waste and energy use. This aligns with the EPA’s greener chemical policies, making the compound a candidate for eco-friendly industrial processes. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a point emphasized in QA/QC guidelines for fine chemicals.

Another hot topic is the compound’s potential in photovoltaic materials. Its conjugated π-system and electron-withdrawing groups make it a candidate for organic solar cells, a field rapidly growing due to global interest in renewable energy. Searches for "pyridine-based materials for energy storage" often highlight derivatives of 4385-75-5, underscoring its relevance in next-gen technology.

From a biological standpoint, 4-(3'-Pyridyl)benzoic Acid is studied for its ligand properties in metallodrugs, particularly in anticancer research. Its ability to chelate metal ions like platinum or ruthenium is explored in PubMed-indexed studies, answering queries such as "Can pyridine-carboxylate hybrids enhance chemotherapy efficacy?" The compound’s low toxicity profile further supports its use in biomedical applications.

Regulatory and safety data sheets (SDS) for CAS 4385-75-5 confirm its stability under standard conditions, though proper lab handling protocols (e.g., gloves, ventilation) are recommended. Unlike hazardous precursors, this compound is classified as non-SARA-listed, easing its procurement for academic and industrial R&D.

In summary, 4-(3'-Pyridyl)benzoic Acid bridges fundamental research and applied science, addressing contemporary needs in healthcare, energy, and environmental sustainability. Its multidisciplinary utility ensures continued relevance in high-impact journals and patent filings, making it a staple in modern chemical innovation.